1-(4-Bromo-2,6-difluorophenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Bromo-2,6-difluorophenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride, also known as BDP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BDP is a beta-adrenergic receptor agonist, which means that it can activate the beta-adrenergic receptors in the body. These receptors are involved in a wide range of physiological processes, including the regulation of heart rate, blood pressure, and metabolism.
Scientific Research Applications
Synthesis and Derivatization Techniques
Research efforts have focused on developing efficient synthetic routes and derivatization strategies for compounds with complex structures, including those containing bromo, fluoro, and pyridyl groups. For example, the synthesis of labeled phosphodiesterase 4 inhibitors and their metabolites has been achieved through multi-step processes, demonstrating methods applicable to similarly structured compounds (Ochi et al., 2014). Furthermore, the creation of novel bromo-substituted derivatives for material science applications showcases techniques for incorporating bromo and fluoro groups into complex molecules (Saady et al., 2021).
Crystal Structure and Molecular Analysis
The investigation of crystal and molecular structures provides insight into the physical and chemical properties of bromo- and fluoro-substituted compounds. Studies on compounds such as 6-bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine have revealed details about molecular geometry, hydrogen bonding, and π-π interactions, which are critical for understanding reactivity and interaction mechanisms (Rodi et al., 2013).
Pharmacological Applications
While the focus is on excluding drug use and dosage information, it's worth noting that the structural features present in "1-(4-Bromo-2,6-difluorophenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride" suggest potential for pharmacological exploration. Compounds with similar structural frameworks have been studied for their receptor antagonistic activities and antibacterial properties , indicating a possible avenue for developing new therapeutic agents (Grimwood et al., 2011).
Material Science and Corrosion Inhibition
The functionalities present in the compound of interest may lend themselves to applications in material science, particularly in corrosion inhibition. Research on imidazo[4,5-b] pyridine derivatives has demonstrated their effectiveness as corrosion inhibitors, suggesting a potential role for similar compounds in protecting metals and alloys in aggressive environments (Saady et al., 2021).
Properties
IUPAC Name |
1-(4-bromo-2,6-difluorophenoxy)-3-pyridin-2-ylsulfanylpropan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BrF2NO2S.ClH/c15-9-5-11(16)14(12(17)6-9)20-7-10(19)8-21-13-3-1-2-4-18-13;/h1-6,10,19H,7-8H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKCQZYCJELXPMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)SCC(COC2=C(C=C(C=C2F)Br)F)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrClF2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.